2-Deoxy-L-ribose
Overview
Description
Synthesis Analysis
The synthesis of 2-deoxy-L-ribose has been achieved through various methods. A notable approach involves converting 2-deoxy-D-ribose to its L-enantiomer, highlighting the adaptability and efficiency of synthetic strategies to obtain this sugar from readily available starting materials, such as L-arabinose, D-xylose, D-galactose, L-ascorbic acid, and D-glucono-1,4-lactone (Qi Ji et al., 2006); (C. You, 2007).
Molecular Structure Analysis
The molecular structure of 2-deoxy-L-ribose, confirmed through X-ray crystallography in certain syntheses, is characterized by the absence of the 2' hydroxyl group, which significantly impacts its chemical behavior and interaction capabilities. This structural peculiarity is crucial for its role in the synthesis of L-nucleosides and further biochemical research (Qi Ji et al., 2006).
Scientific Research Applications
-
DNA Structure
- 2-Deoxy-L-ribose is a component of DNA, which is the main repository of genetic information in life .
- A DNA molecule consists of a long chain of deoxyribose-containing units called nucleotides, linked via phosphate groups .
- In the standard nucleic acid nomenclature, a DNA nucleotide consists of a deoxyribose molecule with an organic base (usually adenine, thymine, guanine or cytosine) attached to the 1′ ribose carbon .
-
Microbial and Enzymatic Production
- 2-Deoxy-L-ribose has potential application in the pharmaceutical industry as it is an ideal starting material for synthesizing L-nucleosides analogues .
- The biotechnological production of 2-Deoxy-L-ribose has gained considerable attention, as it exhibits many merits over the chemical approaches .
- Various biotechnological strategies for the production of 2-Deoxy-L-ribose through microbial biotransformation and enzymatic catalysis have been explored .
-
Apoptosis Induction
-
Chemical Research
- Enzymatic Nucleoside Synthesis
Safety And Hazards
properties
IUPAC Name |
(3R,4S)-3,4,5-trihydroxypentanal | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O4/c6-2-1-4(8)5(9)3-7/h2,4-5,7-9H,1,3H2/t4-,5+/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASJSAQIRZKANQN-UHNVWZDZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C=O)C(C(CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(C=O)[C@H]([C@H](CO)O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50939972 | |
Record name | 2-Deoxy-L-erythro-pentose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50939972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
134.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Deoxy-L-ribose | |
CAS RN |
18546-37-7 | |
Record name | 2-Deoxy-L-ribose | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18546-37-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Deoxy-L-erythro-pentose | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50939972 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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